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Abstract
1-Decene (C₁₀H₂₀) is a linear alpha-olefin of significant industrial importance, primarily serving

as a comonomer in the production of polymers like Linear Low-Density Polyethylene (LLDPE)

and as a key intermediate in the synthesis of plasticizers, lubricants, and surfactants.[1] A

thorough understanding of its thermodynamic properties is paramount for the design,

optimization, and safe operation of chemical processes involving this compound.[2] This

technical guide provides a comprehensive overview of the core thermodynamic properties of 1-
decene, intended for researchers, chemical engineers, and development scientists. It

consolidates critically evaluated data from authoritative sources, explains the practical

implications of these properties, and details the experimental methodologies used for their

determination, ensuring a blend of theoretical knowledge and practical application.

Core Physical and Critical Properties
The fundamental physical and critical properties of 1-decene dictate its behavior under various

process conditions, from storage and transport to reaction engineering. These constants are

foundational for any thermodynamic model or process simulation.
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1.1. Significance of Core Properties

Molecular Weight is essential for stoichiometric calculations and converting between mass

and molar units.

Boiling and Melting Points define the liquid phase range at atmospheric pressure, which is

critical for separation processes like distillation and for determining appropriate storage

conditions.[3]

Density is crucial for equipment sizing, fluid dynamics calculations, and mass transfer

computations.

Critical Temperature (Tc) and Critical Pressure (Pc) define the point beyond which a distinct

liquid and gas phase do not exist. These parameters are vital for processes conducted under

supercritical conditions and for the application of corresponding states principles in property

estimation.

Table 1: Fundamental Physical and Critical Properties of 1-Decene

Property Value Units Source(s)

Chemical Formula C₁₀H₂₀ - [4]

Molecular Weight 140.27 g/mol [5]

Normal Boiling Point 170.6 °C [6]

Melting Point -66.3 °C [6]

Density (at 25°C) 0.741 g/mL [4]

Critical Temperature

(Tc)
343.85 °C [4]

Critical Pressure (Pc) 22.2 bar [4]

Critical Volume (Vc) 0.584 L/mol [4][7]

Acentric Factor (ω) 0.491 - [4]
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Enthalpic Properties: Energy Content and Phase
Change
Enthalpy is a cornerstone of thermodynamic analysis, quantifying the heat content and energy

changes within a system. For 1-decene, the enthalpies of formation, combustion, and

vaporization are critical for reactor design, safety analysis, and energy management.

2.1. Causality and Application

Standard Enthalpy of Formation (ΔfH°): This value represents the enthalpy change when

one mole of 1-decene is formed from its constituent elements in their standard states. It is a

fundamental quantity used to calculate the heat of reaction for any process involving 1-
decene, enabling the design of thermal management systems for reactors.

Standard Enthalpy of Combustion (ΔcH°): This property quantifies the heat released during

the complete oxidation of 1-decene. It is a direct measure of the compound's energy content

and is essential for process safety assessments, particularly in determining the potential

severity of fire and explosion hazards.

Enthalpy of Vaporization (ΔvapH): This is the energy required to transform one mole of liquid

1-decene into a gas at a given temperature. It is a critical parameter in designing separation

units like distillers and evaporators and for calculating energy balances in any process

involving a phase change.[7]

Table 2: Enthalpic Properties of 1-Decene
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Property Value Units Conditions Source(s)

Standard

Enthalpy of

Formation (liquid,

ΔfH°liquid)

-173.8 kJ/mol 298.15 K, 1 atm [8]

Standard

Enthalpy of

Formation (gas,

ΔfH°gas)

-123.4 kJ/mol 298.15 K, 1 atm [8]

Standard

Enthalpy of

Combustion

(liquid,

ΔcH°liquid)

-6619.6 kJ/mol 298.15 K, 1 atm [8]

Enthalpy of

Vaporization

(ΔvapH)

50.44 kJ/mol 298.15 K [7]

Enthalpy of

Vaporization

(ΔvapH)

45.1 kJ/mol
at Normal Boiling

Point
[7]

Enthalpy of

Fusion (ΔfusH)
13.81 kJ/mol at Melting Point [9]

Heat Capacity and Entropy
Heat capacity and entropy govern the response of 1-decene to temperature changes and its

inherent molecular disorder, respectively. These properties are indispensable for modeling heat

transfer and predicting the spontaneity and equilibrium position of chemical reactions.

3.1. Scientific Context

Specific Heat Capacity (Cp): This property measures the amount of heat required to raise the

temperature of a unit mass of 1-decene by one degree. It is a key input for heat exchanger
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design, energy balance calculations, and predicting the temperature profiles in reactors and

storage tanks.[10] The value for liquids is temperature-dependent.

Standard Molar Entropy (S°): Entropy is a measure of the molecular randomness or disorder

of a system. The standard molar entropy is used in conjunction with enthalpy to calculate the

Gibbs Free Energy of formation (ΔfG°), which determines the thermodynamic feasibility of a

reaction at standard conditions.

Table 3: Heat Capacity and Entropy of 1-Decene

Property Value Units Conditions Source(s)

Specific Heat

Capacity (liquid,

Cp)

2.085 kJ/(kg·K) 25 °C (298.15 K) [4]

Molar Heat

Capacity (liquid,

Cp)

292.46 J/(mol·K) 25 °C (298.15 K) [4]

Standard Molar

Entropy (liquid,

S°liquid)

425.0 J/(mol·K) 298.15 K, 1 atm [8]

Phase Equilibria: Vapor Pressure
Vapor pressure is a critical property that describes a substance's tendency to evaporate.[3] Its

relationship with temperature is fundamental to understanding liquid-gas phase behavior,

essential for distillation design, safe handling and storage, and environmental fate modeling.

The temperature dependence of 1-decene's vapor pressure can be accurately described by

the Antoine Equation:

log₁₀(P) = A − (B / (T + C))

where P is the vapor pressure in bar and T is the temperature in Kelvin.

Table 4: Antoine Equation Parameters for 1-Decene
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Temperature
Range (K)

A B C Source

359.92 to 444.8 4.08526 1501.872 -75.572 [11]

Note: Using the Antoine equation outside the specified temperature range can lead to

significant errors.[12]

Caption: Relationship between temperature and vapor pressure for 1-decene.

Experimental Determination of Thermodynamic
Properties
The accuracy of thermodynamic data is contingent upon rigorous experimental methodology.

The choice of technique is dictated by the property of interest and the physical state of the

substance. Here, we detail a generalized protocol for determining the specific heat capacity of

a liquid like 1-decene using Differential Scanning Calorimetry (DSC), a widely used and

reliable method.[13][14]

5.1. Protocol: Specific Heat Capacity (Cp) by DSC (ASTM E1269)

This method determines Cp by comparing the heat flow into a sample crucible against an

empty reference crucible while both are subjected to a controlled temperature program.[10]

Principle of Operation: The fundamental principle is that the heat flow (dH/dt) into the sample is

directly proportional to its mass (m) and specific heat capacity (Cp), and the heating rate (β):

dH/dt = m * Cp * β. By running a baseline (empty pans), a standard (sapphire), and the sample,

the Cp of the sample can be calculated by a simple ratio.[15]

Step-by-Step Methodology:

Instrument Calibration: Calibrate the DSC for temperature and enthalpy using certified

standards (e.g., indium, tin) according to the manufacturer's protocol. This ensures the

accuracy of the measured temperature and heat flow signals.

Sample Preparation:
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Accurately weigh a volatile aluminum sample pan and lid (to ~0.01 mg).

Pipette a known mass of 1-decene (typically 10-20 mg) into the pan. Due to its volatility,

this should be done quickly.

Hermetically seal the pan to prevent mass loss from evaporation during the experiment.

Record the final mass.

Experimental Runs: Three separate runs are required using the same temperature program

(e.g., heat from 0°C to 100°C at 20 K/min).

Run 1 (Baseline): Place an empty, sealed crucible in the sample position and an identical

empty crucible in the reference position. Run the temperature program to obtain the

baseline heat flow curve.

Run 2 (Standard): Place a sapphire standard of known mass in the sample crucible. Run

the same temperature program.

Run 3 (Sample): Replace the sapphire standard with the hermetically sealed 1-decene
sample pan. Run the identical temperature program.

Data Analysis:

For a chosen temperature (T), measure the vertical displacement (heat flow) between the

baseline curve and the standard curve (ΔYstandard).

At the same temperature, measure the vertical displacement between the baseline curve

and the sample curve (ΔYsample).

Calculate the specific heat capacity of the 1-decene sample (Cp, sample) using the

following equation: Cp, sample = (ΔYsample * mstandard) / (ΔYstandard * msample) * Cp,

standard where 'm' is mass and Cp, standard is the known specific heat capacity of

sapphire at temperature T.
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Caption: Experimental workflow for Cp determination using DSC.
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Applications and Industrial Relevance
The thermodynamic properties of 1-decene are not merely academic values; they are critical

enablers of its industrial applications, particularly in polymer science.

Polymerization Processes: 1-Decene is a key comonomer in the production of LLDPE.[16] The

incorporation of its C₈ side-chain into the polyethylene backbone disrupts crystallinity, which

allows for the fine-tuning of polymer properties such as density, flexibility, and toughness.[1][17]

Heat of Polymerization: The enthalpy of formation is used to calculate the heat of the

polymerization reaction. This is crucial for designing reactor cooling systems to maintain

optimal reaction temperatures and prevent thermal runaways.

Phase Equilibria: Vapor pressure and solubility data (governed by Gibbs energy) are

essential for designing and operating the polymerization reactor, whether it be a gas-phase,

slurry, or solution process. These properties determine the partitioning of the monomer

between phases, which directly impacts reaction kinetics and comonomer incorporation

rates.[16]

Heat Capacity: The Cp of the monomer, polymer, and any solvent is needed for a complete

energy balance of the polymerization system, influencing both reactor design and

downstream processing steps like extrusion.
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Caption: Influence of thermodynamic properties on process design and applications.

Conclusion
This guide has consolidated key thermodynamic properties for 1-decene from verified sources,

providing a reliable dataset for scientific and engineering applications. Understanding these

properties—from fundamental constants and enthalpic values to heat capacity and phase

behavior—is demonstrated to be indispensable for robust process design, safety analysis, and

the successful application of 1-decene in polymerization and chemical synthesis. The outlined

experimental protocols underscore the importance of precise measurement in building a

trustworthy foundation for chemical process modeling and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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